Cas no 1344078-17-6 (1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole)

• Product Name: 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole
• CAS No: 1344078-17-6
• MF: C₅H₅F₂IN₂
• MW: 258.007879972458
• MDL: MFCD20327588
• CID: 5521215
• PubChem ID: 60136656
• Update Time: 2026-03-10

1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-ethyl)-4-iodo-1H-pyrazole
• 1H-Pyrazole, 1-(2,2-difluoroethyl)-4-iodo-
• 1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole
• 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole

• MDL： MFCD20327588
• Inchi： 1S/C5H5F2IN2/c6-5(7)3-10-2-4(8)1-9-10/h1-2,5H,3H2
• InChI Key： RMSRTVCUCSNIPK-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C=C(I)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• Density: 2.09±0.1 g/cm3(Predicted)
• Boiling Point: 253.2±40.0 °C(Predicted)
• pka: -0.29±0.10(Predicted)

Additional information on 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole

Introduction to 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole (CAS No. 1344078-17-6)

1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole (CAS No. 1344078-17-6) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, including a difluoroethyl group and an iodine substituent on the pyrazole ring. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for research and development in multiple fields.

The pyrazole ring, a five-membered heterocyclic compound, is known for its biological activity and has been extensively studied in the development of pharmaceuticals. The presence of the difluoroethyl group enhances the lipophilicity and metabolic stability of the molecule, while the iodine substituent provides additional reactivity and potential for further functionalization. These properties make 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. Fluorine atoms can significantly alter the electronic and steric properties of molecules, leading to improved pharmacokinetics and pharmacodynamics. The difluoroethyl group in 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole is particularly noteworthy for its ability to enhance the lipophilicity of the molecule without significantly affecting its polarity. This balance is crucial for optimizing drug absorption and distribution.

The iodine substituent on the pyrazole ring offers several advantages as well. Iodine is a versatile halogen that can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. This makes 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole a valuable starting material for synthesizing more complex molecules with diverse biological activities. For instance, iodine can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Sonogashira coupling.

In the context of drug discovery, 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole has shown promise as a lead compound for developing novel therapeutic agents. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of the difluoroethyl group and the iodine substituent can further enhance these activities by modulating the molecule's interaction with biological targets.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of pyrazole derivatives as inhibitors of specific enzymes involved in cancer progression. The researchers found that compounds containing a difluoroalkyl group exhibited enhanced potency and selectivity compared to their non-fluorinated counterparts. This finding underscores the importance of fluorination in optimizing the therapeutic potential of pyrazole-based drugs.

Beyond its applications in medicinal chemistry, 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole has also found use in materials science and organic synthesis. The iodine substituent makes it an excellent precursor for preparing organometallic complexes and polymers with tailored properties. For example, it can be used to synthesize conjugated polymers with enhanced electronic conductivity and photoluminescence, which are crucial for applications in organic electronics and optoelectronics.

In conclusion, 1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazole (CAS No. 1344078-17-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups provides a robust platform for further research and development, making it an essential tool for chemists and pharmaceutical scientists alike.